Cas no 76469-88-0 (Methyl 4-(cyanomethyl)benzoate)
76469-88-0 structure
Product Name:Methyl 4-(cyanomethyl)benzoate
CAS No:76469-88-0
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00060695
CID:59791
PubChem ID:848548
Update Time:2025-04-18
Methyl 4-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(cyanomethyl)benzoate
- 4-(CYANOMETHYL)BENZOATE
- Methyl 4-cyanomethylbenzoate
- A-Cyano-p-toluate
- Methyl
- 4-(Cyanomethyl)benzoic Acid Methyl Ester
- 4-Cyanomethylbenzoic acid methyl ester
- METHYL4-(CYANOMETHYL)BENZOATE
- Benzoic acid, 4-(cyanomethyl)-, methyl ester
- PubChem13649
- methyl p-cyanomethylbenzoate
- Methyl p-(Cyanomethyl)benzoate
- XRZGMNGGCZTNGE-UHFFFAOYSA-N
- 4-(carbomethoxy)phenylacetonitrile
- BBL103202
- ST
- Z283862222
- 4-cyanomethylbenzoic acid, methyl ester
- J-650115
- SCHEMBL378575
- Methyl 4-(cyanomethyl)benzoate, 96%
- CS-W007933
- DTXSID00357248
- AS-15415
- SY005217
- Methyl 4-(Cyanomethyl) Benzoate
- CL9297
- 76469-88-0
- AC-25706
- 4-cyanomethyl benzoic acid methyl ester
- A24724
- AKOS001430834
- EN300-29522
- FT-0618303
- 4-cyanomethyl-benzoic acid methyl ester
- AM20041135
- M2341
- MFCD00060695
- DB-056066
- STL557012
-
- MDL: MFCD00060695
- Inchi: 1S/C10H9NO2/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5H,6H2,1H3
- InChI Key: XRZGMNGGCZTNGE-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(CC#N)=CC=1)=O
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.1
Experimental Properties
- Color/Form: No data available
- Density: 1.141
- Melting Point: 60.0 to 64.0 deg-C
- Boiling Point: 112°C/0.2mmHg(lit.)
- Flash Point: 145.9±9.9 °C
- Refractive Index: 1.53
- PSA: 50.09000
- LogP: 1.53928
Methyl 4-(cyanomethyl)benzoate Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:Xi
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Store at room temperature
- Safety Term:26-36
Methyl 4-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157272-10g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 10g |
$102 | 2021-06-17 | |
| Chemenu | CM157272-25g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 25g |
$204 | 2021-06-17 | |
| Chemenu | CM157272-100g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 100g |
$468 | 2021-06-17 | |
| Fluorochem | 092208-5g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 5g |
£38.00 | 2022-02-28 | |
| Fluorochem | 092208-25g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 25g |
£155.00 | 2022-02-28 | |
| abcr | AB436308-5 g |
Methyl 4-(cyanomethyl)benzoate; . |
76469-88-0 | 5g |
€83.60 | 2023-04-23 | ||
| abcr | AB436308-25 g |
Methyl 4-(cyanomethyl)benzoate; . |
76469-88-0 | 25g |
€253.90 | 2023-04-23 | ||
| Fluorochem | 092208-1g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 1g |
£17.00 | 2022-02-28 | |
| Chemenu | CM157272-10g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 10g |
$102 | 2022-06-10 | |
| Chemenu | CM157272-25g |
Methyl 4-(cyanomethyl)benzoate |
76469-88-0 | 95% | 25g |
$63 | 2022-12-31 |
Methyl 4-(cyanomethyl)benzoate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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